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Compound of Interest

Compound Name: Dibenzyl sulfide

Cat. No.: B165846

An In-depth Technical Guide on the Physical Properties of Solid Dibenzyl Sulfide

Introduction

Dibenzyl sulfide (C14H14S), also known as benzyl sulfide, is an organosulfur compound that
exists as a colorless to pale beige crystalline solid at room temperature.[1][2] It is characterized
by a distinct, strong odor.[1][2][3] This document provides a comprehensive overview of the key
physical properties of solid dibenzyl sulfide, intended for researchers, scientists, and
professionals in drug development. The understanding of these properties is crucial for its
handling, characterization, and application in various scientific fields.

Physical and Chemical Properties

The fundamental physical and chemical identifiers for dibenzyl sulfide are summarized below.

Identifier Value Reference
Molecular Formula C14H14S [4]
Molecular Weight 214.33 g/mol

CAS Number 538-74-9 [4]

IUPAC Name benzylsulfanylmethylbenzene [1]

Benzyl sulfide, Benzyl
Synonyms _ _ . [1][4]
thioether, Dibenzyl thioether
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Quantitative Physical Properties

The quantitative physical properties of solid dibenzyl sulfide are detailed in the following

tables.

Thermal Properties

Property Value Conditions Reference
Melting Point 44-50°C (111.2- [21131[4]

122 °F)
Boiling Point Decomposes At standard pressure [1][5]
131 °C At 2 mmHg [2][4]
Flash Point > 110 °C (> 230 °F) [21131[4]
Property Value Conditions Reference
Density 1.0712 g/cm3 At 50 °C (122 °F) [1114]
1.0583 g/cm? At 50 °C [1][6]
Water Solubility < 1 mg/mL At 21 °C (70 °F) [1][2][5]

Solubility in other
Soluble
solvents

Ethanol, ether, carbon
disulfide

[1]

Other Physical Properties
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Property Value Conditions Reference
Vapor Pressure 0.000289 mmHg [1]
0.000516 mmHg At 25 °C [2]

Colorless plates or
Appearance pale beige crystalline [11[2][5]
solid

Strong, unpleasant
Odor [1][2][3]
stench

Crystal Structure

Dibenzyl sulfide crystallizes in the orthorhombic system.[7] The specific details of its crystal
structure are provided in the table below.

Parameter Value Reference
Crystal System Orthorhombic [7]
Space Group Pbcn [7]
_ _ _ a=13.991 A b=11.3985A, ¢
Unit Cell Dimensions [7]
=7.2081 A

Experimental Protocols

The determination of the physical properties of solid dibenzyl sulfide involves several
standard laboratory techniques.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid.[8]
[9]1 A common method for determining the melting point of an organic solid like dibenzyl sulfide

IS using a melting point apparatus.[8][10]

Protocol:
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A small, dry sample of dibenzyl sulfide is finely powdered and packed into a capillary tube
to a height of a few millimeters.[8]

The capillary tube is placed in the heating block of a melting point apparatus.[8][10]
The sample is heated at a controlled rate.[10]

The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range, and the temperature at which the entire solid has turned into a liquid is the
end of the range.[8][10] A narrow melting range is indicative of a pure compound.[10]

Solubility Determination

Solubility is the property of a solid to dissolve in a solid, liquid, or gaseous solvent to form a

homogeneous solution.[11]

Protocol:

A small, measured amount of dibenzyl sulfide (e.g., 10-20 mg) is placed into a test tube.
[12]

A small volume of the solvent to be tested (e.g., 1 mL of water, ethanol, or ether) is added to
the test tube.[12]

The mixture is agitated or vortexed to encourage dissolution.[12]

Observations are made to determine if the solid dissolves completely, partially, or not at all at
room temperature. The process can be repeated with gentle heating to observe solubility at
elevated temperatures.

Density Measurement

The density of a solid is its mass per unit volume.[9] For a solid like dibenzyl sulfide, which is

insoluble in water, density can be determined by displacement.

Protocol:

A known mass of dibenzyl sulfide is weighed using an analytical balance.
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e Agraduated cylinder is filled with a liquid in which dibenzyl sulfide is insoluble (e.g., water),
and the initial volume is recorded.

e The weighed solid is carefully added to the graduated cylinder, ensuring no splashing.

e The new volume is recorded. The difference between the final and initial volumes gives the
volume of the solid.

The density is calculated by dividing the mass of the solid by its volume.

X-ray Crystallography

X-ray crystallography is a technique used to determine the atomic and molecular structure of a
crystal.

Protocol:

A suitable single crystal of dibenzyl sulfide is grown.

e The crystal is mounted on a goniometer and placed in an X-ray diffractometer.
e The crystal is illuminated with a beam of X-rays.

o The diffraction pattern of the X-rays is collected on a detector.

e The collected data is processed to determine the electron density map of the crystal, from
which the crystal lattice parameters and molecular structure can be elucidated.

Visualizations
Experimental Workflow for Physical Property
Determination

The following diagram illustrates a general workflow for the experimental determination of the
physical properties of a solid organic compound like dibenzyl sulfide.
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Workflow for Physical Property Determination of a Solid Organic Compound

X-ray Crystallography

Sample Preparation
(Purification, Grinding)

:

Melting Point Solubility Density
Determination Testing Measurement

:

Data Analysis and >
Property Summary

Spectroscopic
Analysis (NMR, IR)

Click to download full resolution via product page

Caption: A flowchart illustrating the typical experimental sequence for characterizing the
physical properties of a solid organic compound.

Logical Relationships of Physical Properties

This diagram shows the logical connections between different physical properties and their
implications for the characterization of a substance.

Caption: A diagram illustrating how various physical properties are interrelated and contribute
to the overall characterization and identification of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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